Cas no 149184-19-0 (1H-Phenalen-1-one,2-hydroxy-4-(4-hydroxyphenyl)-)

• Product Name: 1H-Phenalen-1-one,2-hydroxy-4-(4-hydroxyphenyl)-
• CAS No: 149184-19-0
• MF: C₁₉H₁₂O₃
• MW: 288.296785354614
• CID: 231233
• PubChem ID: 2754650
• Update Time: 2025-04-19

1H-Phenalen-1-one,2-hydroxy-4-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalen-1-one,2-hydroxy-4-(4-hydroxyphenyl)-
• Irenolone
• 2-Hydroxy-4-(4-hydroxyphenyl)-1H-phenalen-1-one
• CHEMBL1164175
• AKOS004902211
• CHEBI:189809
• 149184-19-0
• 2-hydroxy-4-(4-hydroxyphenyl)phenalen-1-one

• Inchi： 1S/C19H12O3/c20-13-7-4-11(5-8-13)14-9-6-12-2-1-3-15-18(12)16(14)10-17(21)19(15)22/h1-10,20-21H
• InChI Key： UQMKPTIDKHEGFW-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC=C3C=CC(C4C=CC(=CC=4)O)=C(C=1)C3=2)=O

Computed Properties

• Exact Mass: 288.07866
• Monoisotopic Mass: 288.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 4.3

Experimental Properties

• Color/Form: Red powder
• Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 285°C
• Boiling Point: 573.7±50.0 °C at 760 mmHg
• Flash Point: 314.8±26.6 °C
• Solubility: Insuluble (2.1E-3 g/L) (25 ºC),
• PSA: 57.53
• LogP: 4.30760
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1H-Phenalen-1-one,2-hydroxy-4-(4-hydroxyphenyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether